Cas no 36556-54-4 (benzene,2,3-dichloro-1,4-difluoro-)

• Product Name: benzene,2,3-dichloro-1,4-difluoro-
• CAS No: 36556-54-4
• MF: C₆H₂Cl₂F₂
• MW: 182.982886791229
• CID: 921442
• PubChem ID: 142098
• Update Time: 2025-04-23

benzene,2,3-dichloro-1,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• benzene,2,3-dichloro-1,4-difluoro-
• 2,3-dichloro-1,4-difluorobenzene
• SCHEMBL9847889
• 1,2-Dichloro-3,6-difluorobenzene
• AKOS006335888
• 36556-54-4
• DTXSID00190056
• Benzene, 2,3-dichloro-1,4-difluoro-

• MDL： MFCD12922613
• Inchi： 1S/C6H2Cl2F2/c7-5-3(9)1-2-4(10)6(5)8/h1-2H
• InChI Key： LDIVLXPRDKCYQE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1Cl)F)F

Computed Properties

• Exact Mass: 181.95026
• Monoisotopic Mass: 181.9501618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on benzene,2,3-dichloro-1,4-difluoro-

Benzene, 2,3-Dichloro-1,4-Difluoro- (CAS No: 36556-54-4)

Benzene, 2,3-dichloro-1,4-difluoro- (CAS No: 36556-54-4) is a synthetic organic compound with a unique structure that combines chlorine and fluorine substituents on a benzene ring. This compound is of significant interest in various fields of chemistry due to its versatile properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and recent research findings related to benzene, 2,3-dichloro-1,4-difluoro.

The molecular structure of benzene, 2,3-dichloro-1,4-difluoro consists of a benzene ring with chlorine atoms at positions 2 and 3 and fluorine atoms at positions 1 and 4. This arrangement creates a molecule with a high degree of symmetry and unique electronic properties. The presence of both chlorine and fluorine substituents introduces distinct reactivity patterns compared to other chlorinated or fluorinated benzene derivatives. Recent studies have highlighted the importance of such halogenated aromatic compounds in material science and pharmacology.

One of the key areas of research involving benzene, 2,3-dichloro-1,4-difluoro is its role as a precursor in the synthesis of advanced materials. For instance, this compound has been used in the development of novel polymers with enhanced thermal stability and electrical conductivity. Researchers have reported that the substitution pattern of chlorine and fluorine atoms significantly influences the polymerization behavior and final material properties. These findings have opened new avenues for the design of high-performance materials suitable for aerospace and electronics industries.

In addition to its applications in materials science, benzene, 2,3-dichloro-1,4-difluoro has also gained attention in medicinal chemistry. Recent studies have explored its potential as a lead compound for drug development. The halogen substituents on the benzene ring are known to modulate the molecule's bioactivity by altering its lipophilicity and electronic interactions with biological targets. Experimental results suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a valuable candidate for further pharmacological investigation.

The synthesis of benzene, 2,3-dichloro-1,4-difluoro typically involves multi-step reactions starting from benzene derivatives. One common approach is through electrophilic substitution reactions where chlorine and fluorine atoms are introduced at specific positions on the benzene ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of benzene, 2,3-dichloro-1,4-difluoro, making it more accessible for large-scale applications.

From an environmental perspective, understanding the fate and transport of benzene derivatives like CAS No: 36556-54-4 is crucial for assessing their potential impact on ecosystems. Recent environmental studies have focused on the degradation pathways of this compound under various conditions. Results indicate that benzene derivatives can undergo biodegradation or photodegradation depending on environmental factors such as temperature and light exposure. These insights are essential for developing strategies to mitigate any adverse effects on water bodies or soil systems.

Moreover, computational chemistry has played a pivotal role in unraveling the electronic structure and reactivity of benzene derivatives like CAS No: 36556-54-4. Advanced quantum mechanical calculations have provided detailed insights into the molecular orbitals and bonding interactions within this compound. Such computational studies have not only enhanced our fundamental understanding but also guided experimental efforts toward optimizing its synthesis and applications.

In summary,benzene derivatives like CAS No: 36556-54-4 (benzene, 2-chloro-, etc.) continue to be a focal point in chemical research due to their diverse applications across multiple disciplines. From materials science to pharmacology and environmental chemistry,benzene derivatives like CAS No: 36556-54-4 demonstrate remarkable versatility that makes them invaluable for both academic exploration and industrial innovation.